2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H24N2O3S2/c1-14-5-6-20(15(2)7-14)24-21(25)10-17-13-29-22(23-17)28-12-16-8-18(26-3)11-19(9-16)27-4/h5-9,11,13H,10,12H2,1-4H3,(H,24,25)
• InChI Key: IYVVNECOPVQGCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)SCC3=CC(=CC(=C3)OC)OC)C
• Molecular Formula: C22H24N2O3S2
• Molecular Weight: 428.6 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethylphenyl)acetamide, also known as DMTTAA, is a chemical compound that has shown potential in scientific research. This compound belongs to the thiazole family and has a molecular formula of C24H27N3O3S2.

Scientific Research Applications

Synthesis and Evaluation of Antitumor Activity

• A study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings, demonstrating potential antitumor activity against various cancer cell lines. This research underscores the importance of benzothiazole structures as pharmacophoric groups in designing compounds with considerable anticancer properties (Yurttaş et al., 2015).

Development of Analgesic and Anti-Inflammatory Agents

• The synthesis of (3,3-dipropyl-6,7-dimethoxy-3,4-dihydroisoquinolin-2(2H)-ylidene)acetamides and their hydrochlorides showed notable analgesic effects and anti-inflammatory effects in models, highlighting the potential of dimethoxybenzyl derivatives in developing new pain management and anti-inflammatory drugs (Yusov et al., 2019).

Antimicrobial Activity Studies

• Research on 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid (rhodanine-3-acetic acid)-based amides and derivatives revealed activity against mycobacteria, including Mycobacterium tuberculosis, indicating their potential as antimicrobial agents. These findings highlight the pharmacological importance of structural modifications on antimicrobial efficacy (Krátký et al., 2017).

Complexing Properties and Synthesis Techniques

• Investigations into the synthesis of alkyl (3-oxo-2,3-dihydrothiophen-2-ylidene)- and (4-oxothiazolidin-5-ylidene)acetates demonstrate the versatility of thioacetamide reactions in producing compounds with potential applications in membrane processes and as sodium cation carriers (Kosterina et al., 2004).